4-bromo-N'-(7-methyl-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide
Overview
Description
4-bromo-N'-(7-methyl-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide, also known as BNIBH, is a chemical compound with potential applications in scientific research. It is a synthetic molecule that has gained interest due to its ability to interact with biological systems.
Mechanism of Action
The mechanism of action of 4-bromo-N'-(7-methyl-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide is not fully understood. However, it has been suggested that this compound inhibits the activity of certain enzymes involved in cancer cell growth and inflammation. It may also induce cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the proliferation of cancer cells by arresting the cell cycle. This compound has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. Additionally, this compound has been found to have antibacterial properties.
Advantages and Limitations for Lab Experiments
One advantage of using 4-bromo-N'-(7-methyl-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unharmed. This makes it a potentially effective treatment for cancer. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on 4-bromo-N'-(7-methyl-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide. One direction is to further investigate its mechanism of action and identify the specific enzymes it targets. This could lead to the development of more effective cancer treatments. Another direction is to study the potential use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, this compound could be studied for its potential use in treating other diseases, such as bacterial infections and inflammatory disorders.
Scientific Research Applications
4-bromo-N'-(7-methyl-5-nitro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide has potential applications in scientific research, specifically in the field of cancer research. It has been found to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer cells. This compound has also shown potential in treating drug-resistant cancer cells. In addition, this compound has been studied for its anti-inflammatory properties and its ability to inhibit the growth of bacteria.
properties
IUPAC Name |
4-bromo-N-[(2-hydroxy-7-methyl-5-nitro-1H-indol-3-yl)imino]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN4O4/c1-8-6-11(21(24)25)7-12-13(8)18-16(23)14(12)19-20-15(22)9-2-4-10(17)5-3-9/h2-7,18,23H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVMOFZPZXJXRRL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC2=C1NC(=C2N=NC(=O)C3=CC=C(C=C3)Br)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.